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Compound of Interest

Compound Name: Domoxin hydrogen tartrate

Cat. No.: B15341213 Get Quote

Introduction

Doxofylline is a novel bronchodilator that, unlike theophylline, has a lower affinity for adenosine

A1 and A2 receptors, which may contribute to a better safety profile.[1] Accurate and rapid

quantification of doxofylline in biological samples is crucial for pharmacokinetic studies and

therapeutic drug monitoring. This document describes a validated UPLC-MS/MS method for

the determination of doxofylline in human plasma. The method is rapid, specific, and sensitive,

with a total run time of 2.6 minutes.[2]

Principle

The method utilizes Ultra-Performance Liquid Chromatography (UPLC) for the separation of

doxofylline from plasma components, followed by tandem mass spectrometry (MS/MS) for

sensitive and selective detection. A stable isotope-labeled internal standard, doxofylline-d4, is

used to ensure accuracy and precision.[2] The mass spectrometer is operated in the Multiple

Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for

both doxofylline and its internal standard.

Experimental Protocol
1. Materials and Reagents

Doxofylline reference standard
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Doxofylline-d4 (internal standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (drug-free)

2. Standard and Sample Preparation

Standard Stock Solution: Prepare a stock solution of doxofylline by dissolving the reference

standard in methanol to a final concentration of 1 mg/mL.[3]

Working Standard Solutions: Prepare working standard solutions by serially diluting the stock

solution with a mixture of water and acetonitrile (50:50, v/v) to obtain concentrations ranging

from 20 ng/mL to 16,000 ng/mL.[2]

Internal Standard Working Solution: Prepare a working solution of doxofylline-d4 in methanol

at a suitable concentration.

Sample Preparation:

Pipette 100 µL of human plasma into a microcentrifuge tube.

Add a specified amount of the internal standard working solution.

Add 300 µL of acetonitrile to precipitate plasma proteins.[4]

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.
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Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot of the reconstituted sample into the UPLC-MS/MS system.

3. Chromatographic Conditions

The chromatographic separation is performed on a C18 column.[2][4]

Parameter Value

Column Kinetex-C18 (50 x 2.1 mm, 5 µm)[2]

Mobile Phase A 0.3% Formic acid in water[2]

Mobile Phase B 90% Acetonitrile with 0.3% Formic acid[2]

Flow Rate 0.30 mL/min[5]

Injection Volume 5 µL

Column Temperature 30°C[4]

Run Time 2.6 minutes[2]

Gradient Elution Program

Time (min) % Mobile Phase B

0.0 10

1.0 90

2.0 90

2.1 10

2.6 10

4. Mass Spectrometric Conditions

The mass spectrometer is operated in positive electrospray ionization (ESI) mode.
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Source Temperature 500°C

IonSpray Voltage 5500 V

Curtain Gas 35 psi

Collision Gas 8 psi

MRM Transitions

Analyte Precursor Ion (m/z) Product Ion (m/z)

Doxofylline 267.0 181.0[2]

Doxofylline-d4 (IS) 271.2 181.1[2]

Data Presentation
Method Validation Summary

The described method has been validated for linearity, precision, and accuracy.[2]
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Parameter Result

Linear Range 20.0 to 16,000 ng/mL[2]

Correlation Coefficient (r²) > 0.99

Intra-batch Precision (%RSD) 1.3% to 9.0%[2]

Inter-batch Precision (%RSD) 2.2% to 7.0%[2]

Intra-batch Accuracy -8.0% to 2.5%[2]

Inter-batch Accuracy -5.8% to 0.8%[2]

Lower Limit of Quantification (LLOQ) 2 ng/mL[5]

Experimental Workflow
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Sample Preparation

Instrumental Analysis

Data Processing

1. Human Plasma Sample

2. Add Internal Standard
(Doxofylline-d4)

3. Protein Precipitation
(Acetonitrile)

4. Vortex

5. Centrifuge

6. Collect Supernatant

7. Evaporate to Dryness

8. Reconstitute in
Mobile Phase

9. Inject Sample

10. UPLC Separation
(C18 Column)

11. MS/MS Detection
(MRM Mode)

12. Quantification

Click to download full resolution via product page

Caption: Workflow for the HPLC-MS/MS detection of Doxofylline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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